N4-(3-chlorophenyl)-5-nitropyrimidine-4,6-diamine

• IUPAC Name: 4-N-(3-chlorophenyl)-5-nitropyrimidine-4,6-diamine
• InChI: InChI=1S/C10H8ClN5O2/c11-6-2-1-3-7(4-6)15-10-8(16(17)18)9(12)13-5-14-10/h1-5H,(H3,12,13,14,15)
• InChI Key: TXEPGRYYKJAPBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC2=NC=NC(=C2[N+](=O)[O-])N
• Molecular Formula: C10H8ClN5O2
• Molecular Weight: 265.65 g/mol

Description

Molecular Structure Analysis

The molecular structure of “N4-(3-chlorophenyl)-5-nitropyrimidine-4,6-diamine” can be analyzed using various methods such as X-ray diffraction, density functional theory (DFT), and topological atom-in-molecules analysis. These methods can provide insights into the compound’s intermolecular interactions and electronic properties.

Scientific Research Applications

Synthesis of Tetrahydropteridine C6-stereoisomers Chiral N1-protected vicinal diamines derived from amino acids were condensed with 2-amino-6-chloro-5-nitro-4(3H)-pyrimidinone to synthesize 6(R)- and 6(S)-propyltetrahydropterin with 99% enantiomeric purity. This method demonstrates the application of related compounds in stereospecific syntheses of biologically relevant tetrahydropteridines (Bailey, Chandrasekaran, & Ayling, 1992).

Preparation and Properties of Polyimides A novel method for preparing asymmetric fluorinated aromatic diamines, which are precursors to thermally stable polyimides, involved the reaction of 2-chloro-5-nitrobenzotrifluoride, demonstrating the utility of nitropyrimidine derivatives in the development of materials with significant thermal stability and desirable electrical properties (Bu et al., 2011).

Synthesis of Organosoluble, Thermal Stable Polyimides A novel aromatic diamine monomer containing pyridine rings was synthesized using 1-chloro-4-nitrobenzene, showcasing the application of nitropyrimidine-related compounds in creating polyimides with high thermal stability and excellent hydrophobicity, relevant for advanced materials science (Huang et al., 2017).

Neodymium(III) Membrane Sensor Development N-(2-Furylmethylene)pyridine-2,6-diamine, showing structural similarity to the discussed compound, was used as an ionophore in constructing a neodymium(III) membrane sensor, indicating the potential of such compounds in analytical chemistry for metal ion detection (Norouzi, Ganjali, Ahmadalinezhad, & Adib, 2006).

High Glass Transition and Thermal Stability of Polyimides The synthesis of a new diamine monomer containing pyridine and triphenylamine groups exemplifies the role of nitropyrimidine derivatives in generating polyimides with outstanding mechanical, thermal, and fluorescent properties, relevant for high-performance materials (Wang et al., 2008).